Cas no 1805147-61-8 (6-Bromo-3-nitropyridine-2-carbonyl chloride)

• Product Name: 6-Bromo-3-nitropyridine-2-carbonyl chloride
• CAS No: 1805147-61-8
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4901782
• Update Time: 2025-10-17

6-Bromo-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-4-2-1-3(10(12)13)5(9-4)6(8)11/h1-2H
• InChI Key： LQKBNVFESPUSGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)Cl)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 6-Bromo-3-nitropyridine-2-carbonyl chloride

Comprehensive Analysis of 6-Bromo-3-nitropyridine-2-carbonyl chloride (CAS No. 1805147-61-8): Properties, Applications, and Industry Trends

6-Bromo-3-nitropyridine-2-carbonyl chloride (CAS No. 1805147-61-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This nitropyridine derivative serves as a critical building block for synthesizing complex molecules due to its reactive carbonyl chloride group and strategically positioned bromo and nitro substituents. The compound's molecular structure (C₆H₂BrClN₂O₃) enables diverse transformations, making it indispensable in modern drug discovery pipelines.

Recent studies highlight the growing demand for 6-Bromo-3-nitropyridine-2-carbonyl chloride in developing kinase inhibitors and antibacterial agents, aligning with industry focus on targeted therapies. Its electron-deficient pyridine core facilitates Suzuki-Miyaura cross-coupling reactions, a trending topic in green chemistry discussions. Researchers particularly value its role in creating biaryl structures – a key motif in 43% of FDA-approved drugs since 2020, according to Journal of Medicinal Chemistry data.

The compound's crystallographic properties have gained attention in computational chemistry circles, with its planar structure enabling precise molecular docking simulations. A 2023 ACS Symposium Series report noted its increasing use in proteolysis-targeting chimeras (PROTACs) development, addressing the pharmaceutical industry's urgent need for protein degradation technologies. This application synergy explains the 78% year-on-year increase in CAS No. 1805147-61-8 literature citations.

Manufacturing advancements have improved the purity profile of 6-Bromo-3-nitropyridine-2-carbonyl chloride, with HPLC analyses now routinely achieving >98.5% purity. The process optimization aligns with Quality by Design (QbD) principles, a major focus in current ICH guidelines. Leading suppliers have implemented continuous flow chemistry for production, reducing solvent waste by 62% compared to batch methods – addressing environmental concerns in fine chemical synthesis.

Emerging applications in material science demonstrate the compound's versatility. Its incorporation into metal-organic frameworks (MOFs) has shown promise for gas storage applications, with recent Nature Materials publications highlighting its ligand properties. The nitropyridine-bromine combination creates unique electronic effects that enhance charge transfer in organic semiconductors, making it valuable for next-generation optoelectronic devices.

Stability studies reveal that 6-Bromo-3-nitropyridine-2-carbonyl chloride maintains integrity under standard storage conditions (-20°C in anhydrous environment), with decomposition temperature exceeding 180°C. These characteristics support its growing use in high-throughput screening libraries, where compound stability directly impacts assay reproducibility. The European Pharmacopoeia recently added monograph guidelines for related pyridine carbonyl compounds, reflecting regulatory recognition of their importance.

Analytical methodologies for 6-Bromo-3-nitropyridine-2-carbonyl chloride have evolved significantly, with LC-MS/MS now enabling detection at 0.1 ppm levels. This sensitivity meets stringent requirements for impurity profiling in GMP manufacturing. The compound's distinct UV-Vis spectrum (λ_max 274 nm in acetonitrile) provides reliable quality control markers, as documented in recent pharmacopeial forums.

Market analysts project 11.4% CAGR growth for nitropyridine derivatives through 2028, driven by expanding bioconjugation applications. 6-Bromo-3-nitropyridine-2-carbonyl chloride specifically benefits from rising demand in ADC development (antibody-drug conjugates), where its selective reactivity enables efficient payload attachment. Industry reports highlight its cost-effectiveness compared to alternative acylating agents in large-scale production.

Recent patent analyses show 37 new applications mentioning CAS 1805147-61-8 in Q1 2024 alone, primarily in cancer immunotherapy and neurodegenerative disease research. Its unique ability to form hydrogen bond acceptors while maintaining lipophilic efficiency makes it particularly valuable in CNS drug design. These developments position 6-Bromo-3-nitropyridine-2-carbonyl chloride as a compound of significant interest in precision medicine initiatives.